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Compound of Interest

Compound Name: 44-Homooligomycin B

Cat. No.: B15565327

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive examination of the macrolide antibiotic, 44-
Homooligomycin B. We delve into its core structure, offering a comparative analysis with its

close analog, Oligomycin B. This document outlines the key structural features, presents

available physicochemical and biological data in a structured format, and details the

methodologies for its isolation and characterization.

Core Structure and Key Differentiators
44-Homooligomycin B is a member of the oligomycin family of macrolides, potent inhibitors of

mitochondrial F1F0-ATPase. Its structure is characterized by a complex 26-membered

macrocyclic lactone ring, adorned with a spiroketal system. The defining feature of 44-
Homooligomycin B, and the basis for its "homo" designation, is the substitution of an ethyl

group for a methyl group at the C26 position of the macrocycle when compared to Oligomycin

B. This seemingly minor alteration can have significant implications for its biological activity and

therapeutic potential.

While both molecules share the same fundamental pharmacophore responsible for ATP

synthase inhibition, the difference in the alkyl substituent at C26 may influence factors such as
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binding affinity, metabolic stability, and cell permeability.

Physicochemical and Biological Data
The following tables summarize the key quantitative data for 44-Homooligomycin B and its

parent compound, Oligomycin B, to facilitate a clear comparison.

Property 44-Homooligomycin B Oligomycin B

Molecular Formula C46H76O12 C45H72O12[1]

Molecular Weight Not explicitly found 805.05 g/mol

Biological Source
Streptomyces bottropensis

NK86-0279[2]

Streptomyces

diastatochromogenes

Key Structural Feature Ethyl group at C26[2] Methyl group at C26

Table 1: Comparative Physicochemical Properties

Biological Activity 44-Homooligomycin B

Antitumor Activity

Potent in vitro activity against various tumor

cells. Active in vivo against Colon 26 carcinoma.

[2]

Antifungal Activity Exhibits antifungal properties.[2]

Antibacterial Activity

No significant activity against Gram-positive and

Gram-negative bacteria at concentrations up to

1000 µg/ml.

Table 2: Summary of Biological Activities for 44-Homooligomycin B

Mechanism of Action: A Logical Overview
The primary mechanism of action for the oligomycin class of antibiotics is the inhibition of the

F1F0-ATPase (ATP synthase) in the inner mitochondrial membrane. This inhibition disrupts the
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process of oxidative phosphorylation, leading to a cascade of cellular events. The following

diagram illustrates the logical relationship of this process.

44-Homooligomycin B F1F0-ATPase (ATP Synthase)Inhibits Proton Channel (F0 subunit)Contains ATP SynthesisBlocks Proton Flow for Oxidative PhosphorylationIs a key part of Cellular Energy DepletionDisruption leads to ApoptosisCan trigger
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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